3-(4-(Piperidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[(4-piperidin-1-ylsulfonylbenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H21N3O5S/c22-20(25)19-18(16-6-2-3-7-17(16)29-19)23-21(26)14-8-10-15(11-9-14)30(27,28)24-12-4-1-5-13-24/h2-3,6-11H,1,4-5,12-13H2,(H2,22,25)(H,23,26)
• InChI Key: NJTLJSXCXNCHOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(OC4=CC=CC=C43)C(=O)N
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

“3-(4-(Piperidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide” is a complex organic compound that contains several key structural components: a benzofuran ring, a piperidine ring, and a sulfonyl group. Benzofuran compounds are ubiquitous in nature and have been shown to possess strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Piperidines are also important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of benzofuran and piperidine derivatives has been a topic of interest in recent years. For benzofuran compounds, novel methods for constructing benzofuran rings have been discovered, including a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. For piperidine derivatives, recent scientific literature has summarized intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

The molecular structure of “3-(4-(Piperidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide” is complex, containing a benzofuran ring, a piperidine ring, and a sulfonyl group. Benzofuran is a heterocyclic compound with a fused five-membered and six-membered ring, where one of the five-membered ring atoms is oxygen. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The chemical reactions involving benzofuran and piperidine derivatives are diverse and complex. For benzofuran compounds, a unique free radical cyclization cascade has been discovered, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. For piperidine derivatives, recent scientific literature has summarized intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines, including the compound , serve as essential building blocks in drug development. Their six-membered ring structure with one nitrogen atom and five carbon atoms makes them versatile for constructing biologically active molecules. . In this context, 3-(4-(Piperidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide could be a potential scaffold for novel drug candidates.

ALK and ROS1 Kinase Inhibition

A series of 2-amino-4-(1-piperidine) pyridine derivatives, including the compound mentioned, were designed as dual inhibitors of the clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1). . The compound’s structural features make it an interesting candidate for further exploration in kinase inhibition studies.

Synthetic Methodology

Efficient and cost-effective methods for synthesizing substituted piperidines remain a focus in organic chemistry. .

Spiropiperidines and Condensed Piperidines

The compound’s core structure allows for the formation of spiropiperidines and condensed piperidines. These heterocyclic derivatives exhibit interesting properties and may find applications in materials science, catalysis, or bioactive compounds. .

Biological Evaluation

Biological activity assessment is crucial for drug discovery. Researchers investigate the pharmacological potential of synthetic and natural piperidines. .

Substrate for Biologically Active Piperidines

Experienced scientists seeking suitable substrates for synthesizing biologically active piperidines can explore this compound. .

Future Directions

The future directions for research on “3-(4-(Piperidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide” could involve further exploration of its biological activities and potential applications in many aspects, given the strong biological activities of benzofuran compounds and the significant role of piperidine derivatives in the pharmaceutical industry. Additionally, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.